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Compound of Interest

Compound Name: Frangufoline

Cat. No.: B1674050 Get Quote

An In-depth Technical Guide to the Chemical Structure of Frangufoline

This guide provides a comprehensive overview of the chemical structure, properties, and

metabolic pathway of Frangufoline, a cyclopeptide alkaloid. The information is intended for

researchers, scientists, and professionals in the field of drug development and natural product

chemistry.

Chemical Structure and Identification
Frangufoline is classified as a 14-membered frangulanine-type cyclopeptide alkaloid.[1][2] Its

complex structure consists of a macrocyclic ring system containing amino acid residues.

IUPAC Name: (2S)-2-(dimethylamino)-N-[(3S,4S,7S,10Z)-7-(2-methylpropyl)-5,8-dioxo-3-

propan-2-yl-2-oxa-6,9-diazabicyclo[10.2.2]hexadeca-1(14),10,12,15-tetraen-4-yl]-3-

phenylpropanamide[3]

Synonyms: Frangufoline, Daechuine S1, Sanjoinine A[1]

Chemical Identifiers:

CAS Number: 19526-09-1[1][3][4]

PubChem CID: 11731186[3]

InChIKey: TVUQUDJOLFMOKT-SPZUWTHGSA-N[3]
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Physicochemical Properties
The following table summarizes the key physicochemical properties of Frangufoline.

Property Value Source

Molecular Formula C31H42N4O4 [1][3][4]

Molecular Weight 534.7 g/mol [1][3]

Exact Mass 534.32060583 Da [3]

XLogP3 5.2 [3]

Hydrogen Bond Donor Count 2 [3]

Hydrogen Bond Acceptor

Count
5 [5]

Rotatable Bond Count 8 [5]

Topological Polar Surface Area 99.8 Å² [3]

Formal Charge 0 [5]

Experimental Protocols
The characterization and analysis of Frangufoline typically involve a combination of

chromatographic and spectroscopic techniques.

Isolation and Purification
Frangufoline has been reported in organisms such as Ziziphus jujuba and Melochia

corchorifolia.[3] A general protocol for its isolation from plant material would involve:

Extraction: Maceration of the dried and powdered plant material with a suitable organic

solvent (e.g., methanol or ethanol).

Fractionation: The crude extract is then subjected to liquid-liquid partitioning with solvents of

increasing polarity to separate compounds based on their solubility.
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Chromatography: The fractions containing the target compound are further purified using

chromatographic techniques such as column chromatography (e.g., silica gel) followed by

preparative High-Performance Liquid Chromatography (HPLC) to yield pure Frangufoline.

Structural Elucidation
The chemical structure of Frangufoline is elucidated using a combination of the following

spectroscopic methods:

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine

the exact mass and molecular formula of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: To determine the number and types of protons and their neighboring

environments.

¹³C NMR: To identify the number and types of carbon atoms in the molecule.

2D NMR (COSY, HSQC, HMBC): To establish the connectivity between protons and

carbons, which is crucial for piecing together the complete molecular structure.

Ultraviolet (UV) Spectroscopy: To identify the presence of chromophores within the molecule.

[6]

Biological Activity and Metabolism
Frangufoline is known to have sedative properties.[1][2][6] In vivo and in vitro studies in

rodents have shown that Frangufoline is rapidly metabolized.[6] The primary metabolic

transformation involves the enzymatic cleavage of the enamide bond within the macrocyclic

structure.[6] This process results in the formation of a linear tripeptide metabolite, designated

as M1.[6]

The metabolic conversion of Frangufoline is catalyzed by a B-esterase-like enzyme and

involves the oxidation of the vinyl group and hydrolysis of the adjacent amide bond.[6]
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Metabolic Cleavage of Frangufoline
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(Cyclic Peptide Alkaloid)
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Metabolic pathway of Frangufoline to its linear metabolite M1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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